Cas no 928708-08-1 (ASISCHEM D29210)

• Product Name: ASISCHEM D29210
• CAS No: 928708-08-1
• MF: C₁₄H₁₄N₂O₃
• MW: 258.272563457489
• CID: 892279
• PubChem ID: 17608652
• Update Time: 2025-04-19

ASISCHEM D29210 Chemical and Physical Properties

Names and Identifiers

• ASISCHEM D29210
• 928708-08-1
• AKOS000295592

• Inchi： 1S/C14H14N2O3/c1-9-4-5-13(14(6-9)16(18)19)15-10(2)7-12(8-17)11(15)3/h4-8H,1-3H3
• InChI Key： VFIYWUQQDPVDMF-UHFFFAOYSA-N
• SMILES： O=CC1C=C(C)N(C2C=CC(C)=CC=2[N+](=O)[O-])C=1C

Computed Properties

• Exact Mass: 258.10000
• Monoisotopic Mass: 258.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 67.8Ų

Experimental Properties

• PSA: 67.82000
• LogP: 3.64640